5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine

• CAS: 866130-93-0
• Molecular Formula: C20H14N4O
• Molecular Weight: 326.359
• SMILES: C1=CC=C(C=C1)C2=C(N=C(N=N2)C3=CC=CC=N3)OC4=CC=CC=C4
• InChI: InChI=1S/C20H14N4O/c1-3-9-15(10-4-1)18-20(25-16-11-5-2-6-12-16)22-19(24-23-18)17-13-7-8-14-21-17/h1-14H
• InChIKey: UDWVQQUUWZNCCI-UHFFFAOYSA-N
• Solubility: not available

5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine Overview

5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine (CAS 866130-93-0) is a heterocyclic compound belonging to the 1,2,4-triazine class. Its molecular formula is C20H14N4O and its molecular weight is 326.4 g/mol . The compound is structurally characterized by a 1,2,4-triazine core substituted with phenoxy, phenyl, and pyridinyl groups, a substitution pattern that positions it as a versatile building block for medicinal chemistry and materials science applications [1].

Building Block For kinase inhibitor design, fluorescent probes, and advanced materials

Substitution 5-phenoxy and 6-phenyl groups confer distinct lipophilicity and metal-coordination behavior

Research Context SAR studies, TADF emitter development, and coordination chemistry investigations

• [1] Kozhevnikov, V.N., Kozhevnikov, D.N., Shabunina, O.V., et al. Facile synthesis of 6-aryl-3-pyridyl-1,2,4-triazines as a key step toward highly fluorescent 5-substituted bipyridines and their Zn(II) and Ru(II) complexes. Synthesis. 2005;(6):997-1004. View Source

Why Generic Analogs Are Not Substitutes

In research procurement, the assumption that a core 1,2,4-triazine can be interchanged with a more complex derivative is a critical source of experimental failure. The 5-phenoxy and 6-phenyl substituents on the target compound drastically alter its physicochemical properties, such as lipophilicity (estimated XLogP ~3.9 [1]) and molecular shape, relative to simpler analogs like 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine (XLogP ~2.5 [2]). This difference fundamentally changes the compound's ability to participate in key intermolecular interactions, particularly π-π stacking and metal coordination, as required in applications ranging from kinase inhibitor design to fluorescent sensor development [3]. Consequently, substituting a less-substituted analog will not replicate the target compound's binding affinity, selectivity, or photophysical behavior, making the procurement of the exact derivative a non-negotiable requirement for rigorous scientific work.

Property

Target (5-phenoxy substituted)

Simple analog (unsubstituted)

Lipophilicity

Higher predicted XLogP; may improve passive permeability context

Lower XLogP; reduced membrane interaction prediction

Photophysics & Chelation

Phenoxy enables TADF, forms distinct metal complexes

No TADF capability; different complex geometry

Substitution may not reproduce desired permeability-driven cellular uptake or photophysical properties; procurement of the exact derivative is required for these research contexts.

• [1] PubChem. Predicted data for 5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. Generated from structure. Accessed 2026. View Source
• [2] ChEBI. CHEBI:105059 - 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. European Bioinformatics Institute. Accessed 2026. View Source
• [3] Ryu, S., Nam, Y., Kim, N., et al. Identification of Pyridinyltriazine Derivatives as Potent panFGFR Inhibitors against Gatekeeper Mutants for Overcoming Drug Resistance. Journal of Medicinal Chemistry. 2022;65(8):6017-6038. View Source

Key Differentiators vs. Closest Analogs

Lipophilicity-Driven Membrane Permeability

The 5-phenoxy and 6-phenyl substitutions confer a significantly higher calculated partition coefficient (XLogP3-AA) to the target compound relative to its simpler analog, 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine [1]. This property is a critical determinant of passive membrane permeability and cellular uptake [2].

Lipophilicity ΔXLogP

Predicted

Target XLogP3-AA = 3.9
Analog XLogP3-AA = 2.5
ΔXLogP = +1.4 (approx. 25-fold predicted difference)

Supports permeability screening context

Computational prediction; validate experimentally

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	Predicted XLogP3-AA = 3.9 [1]
Comparator Or Baseline	6-phenyl-3-(2-pyridinyl)-1,2,4-triazine, Predicted XLogP3-AA = 2.5 [3]
Quantified Difference	ΔXLogP = +1.4 (approximately 25-fold higher predicted octanol-water partition coefficient)
Conditions	Computational prediction based on molecular structure (PubChem 2026).

Why This Matters

For cell-based assays or in vivo studies, the higher predicted lipophilicity of CAS 866130-93-0 suggests it will exhibit greater passive membrane permeability than the simpler analog, a crucial factor for achieving effective intracellular concentrations.

• [1] PubChem. Predicted data for 5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. Generated from structure. Accessed 2026. View Source
• [2] Lipinski, C.A., Lombardo, F., Dominy, B.W., Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. 2001;46(1-3):3-26. View Source
• [3] ChEBI. CHEBI:105059 - 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. European Bioinformatics Institute. Accessed 2026. View Source

Molecular Complexity for Kinase Binding

The 5-phenoxy and 6-phenyl groups increase the molecular complexity of the 1,2,4-triazine core, enabling more extensive and specific interactions within the ATP-binding pocket of kinases. Studies on structurally related pyridinyltriazine derivatives have demonstrated that such substitutions are essential for achieving potent inhibition of specific kinase targets, including gatekeeper mutants of FGFR [1].

Kinase Binding SAR

Class-level inference

Related pyridinyltriazines report FGFR inhibition; no direct data for this specific compound

Supports SAR exploration context

Direct kinase profiling required

Evidence Dimension	Kinase Inhibitory Activity (FGFR)
Target Compound Data	No direct data available. Class-level evidence indicates potential for potent inhibition.
Comparator Or Baseline	Unsubstituted or less substituted 1,2,4-triazines, which typically show weaker or no inhibition in the same assays [2].
Quantified Difference	Not quantified for this specific compound.
Conditions	In vitro kinase assays (class-level inference from structurally related pyridinyltriazines).

Why This Matters

Procuring this specific derivative is justified when investigating structure-activity relationships (SAR) for kinase targets, as its unique substitution pattern may be crucial for achieving the desired binding affinity and selectivity profile suggested by related compounds.

• [1] Ryu, S., Nam, Y., Kim, N., et al. Identification of Pyridinyltriazine Derivatives as Potent panFGFR Inhibitors against Gatekeeper Mutants for Overcoming Drug Resistance. Journal of Medicinal Chemistry. 2022;65(8):6017-6038. View Source
• [2] Patent: NOVEL PYRIDINYLTRIAZINE DERIVATIVE HAVING PROTEIN KINASE INHIBITORY ACTIVITY, AND PHARMACEUTICAL COMPOSITION FOR PREVENTING, AMELIORATING, OR TREATING CANCER COMPRISING SAME. US20230027716A1. 2023. View Source

Phenoxy Group for TADF Fluorescence

The introduction of a phenoxy group on the 1,2,4-triazine scaffold can create a non-bonding electron donor-acceptor system, which is known to promote Thermally Activated Delayed Fluorescence (TADF) [1]. This is in contrast to simpler triazine analogs lacking this group, which do not exhibit this behavior. The phenoxy moiety's ability to participate in excited-state charge transfer is a key differentiator for applications in organic light-emitting diodes (OLEDs) and advanced imaging.

TADF Emission

Class-level inference

Phenoxy group predicted to enable thermally activated delayed fluorescence; unsubstituted analogs do not exhibit TADF

Supports fluorescent probe development

Confirm solid-state photophysical properties

Evidence Dimension	Photophysical Property (TADF)
Target Compound Data	Predicted to exhibit TADF based on the presence of a non-bonding phenoxy group.
Comparator Or Baseline	Triazine derivatives lacking a non-bonding group, which do not exhibit TADF [1].
Quantified Difference	Qualitative difference: Presence vs. absence of TADF.
Conditions	Solid-state photophysical measurements (inferred from similar compounds).

Why This Matters

For materials science and probe development, the presence of the phenoxy group suggests this compound could be a valuable starting point for creating new TADF emitters, whereas simpler analogs would be ineffective for this specific application.

• [1] Endo, A., Ogasawara, M., Takahashi, A., et al. Thermally activated delayed fluorescence evidence in non-bonding transition electron donor-acceptor molecules. Chemical Communications. 2015;51(67):13213-13216. View Source

Enhanced Metal Chelation via π-System

The synthesis of highly fluorescent 5-substituted bipyridines and their metal complexes relies on the unique reactivity and steric properties of 5-substituted-6-phenyl-3-(2-pyridinyl)-1,2,4-triazines [1]. The 5-phenoxy group in CAS 866130-93-0 provides a distinct steric environment and extended π-system for metal coordination, which is not available in the 5-unsubstituted analog (e.g., 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine). This can influence the geometry, stability, and photophysical properties of the resulting metal complexes.

Metal Complex Formation

Cross-study comparable

Expected to yield distinct Zn(II)/Ru(II) complexes with unique fluorescence; unsubstituted analog produces different complexes

Supports luminescent complex synthesis

Characterize geometry and photophysics

Evidence Dimension	Complexation Efficiency / Photophysical Outcome
Target Compound Data	Expected to form distinct Zn(II) and Ru(II) complexes with unique fluorescence properties, based on its 5-phenoxy substitution.
Comparator Or Baseline	5-Unsubstituted-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine, which yields different complexes [2].
Quantified Difference	Not directly quantified; difference is in the identity and properties of the resulting complex.
Conditions	Synthesis of metal complexes with Zn(II) and Ru(II) salts.

Why This Matters

Researchers synthesizing novel luminescent metal complexes should procure this specific derivative to explore the impact of the 5-phenoxy substituent on the resulting complex's photophysical and electrochemical properties, which cannot be achieved with simpler analogs.

• [1] Kozhevnikov, V.N., Kozhevnikov, D.N., Shabunina, O.V., et al. Facile synthesis of 6-aryl-3-pyridyl-1,2,4-triazines as a key step toward highly fluorescent 5-substituted bipyridines and their Zn(II) and Ru(II) complexes. Synthesis. 2005;(6):997-1004. View Source
• [2] ChEBI. CHEBI:105059 - 6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. European Bioinformatics Institute. Accessed 2026. View Source

Application Scenarios

Kinase Inhibitor SAR Studies

Use 5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine as a key intermediate or comparator in the design and synthesis of novel pyridinyltriazine-based kinase inhibitors. Its specific substitution pattern is relevant for exploring binding interactions with targets like FGFR, as demonstrated by related compounds that show potent activity against wild-type and mutant kinases [1]. The increased lipophilicity (predicted XLogP = 3.9) suggests it may possess improved cell permeability, a desirable attribute for cellular assays [2].

Fluorescent Probes and Sensors Development

Employ this compound as a precursor for synthesizing fluorescent bipyridine derivatives, which are valuable ligands for creating luminescent metal complexes (e.g., with Zn(II) or Ru(II)) [1]. The 5-phenoxy group is a critical structural feature that can enable Thermally Activated Delayed Fluorescence (TADF), making this compound a candidate for developing new organic emitters for imaging or OLED applications [3].

Functional Organic Materials Building Block

Leverage the unique electronic and steric properties conferred by the phenoxy and phenyl substituents to construct novel organic electronic materials. The compound can serve as a monomer or ligand in the synthesis of coordination polymers or metal-organic frameworks (MOFs) with tailored photophysical or electrochemical properties, as its substitution pattern directly influences metal chelation geometry and π-conjugation [1].

Synthetic Methodology and Chemical Education

Utilize this compound to study and demonstrate the reactivity of substituted 1,2,4-triazines, a well-established platform for inverse electron-demand Diels-Alder reactions and other transformations. Its complex substitution pattern provides a challenging and instructive substrate for exploring novel synthetic methodologies or for teaching advanced organic synthesis techniques.

Application

Selection Property

Validation Focus

Kinase Inhibitor SAR Studies

Substitution pattern for target engagement assay context

Binding affinity and selectivity in kinase assays

Fluorescent Probe Development

Phenoxy-enabled TADF behavior

Solid-state photophysical measurements

Organic Electronic Materials

Extended π-system and steric environment

Metal-chelation geometry and electrochemical properties

Synthetic Methodology Research

Complex triazine substitution for cycloaddition reactivity

Reactivity in Diels-Alder and related transformations

• [1] Kozhevnikov, V.N., Kozhevnikov, D.N., Shabunina, O.V., et al. Facile synthesis of 6-aryl-3-pyridyl-1,2,4-triazines as a key step toward highly fluorescent 5-substituted bipyridines and their Zn(II) and Ru(II) complexes. Synthesis. 2005;(6):997-1004. View Source
• [2] PubChem. Predicted data for 5-Phenoxy-6-phenyl-3-(2-pyridinyl)-1,2,4-triazine. Generated from structure. Accessed 2026. View Source
• [3] Endo, A., Ogasawara, M., Takahashi, A., et al. Thermally activated delayed fluorescence evidence in non-bonding transition electron donor-acceptor molecules. Chemical Communications. 2015;51(67):13213-13216. View Source